1-(2-adamantyl)-4-[(4-chlorophenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-(2-adamantyl)-4-(4-chlorophenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C20H27ClN2O2S.C2H2O4/c21-18-1-3-19(4-2-18)26(24,25)23-7-5-22(6-8-23)20-16-10-14-9-15(12-16)13-17(20)11-14;3-1(4)2(5)6/h1-4,14-17,20H,5-13H2;(H,3,4)(H,5,6)
• InChI Key: XWBRFDWPFROSQT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2C3CC4CC(C3)CC2C4)S(=O)(=O)C5=CC=C(C=C5)Cl.C(=O)(C(=O)O)O
• Molecular Formula: C22H29ClN2O6S
• Molecular Weight: 485.0 g/mol

Description

1-(2-Adamantyl)-4-[(4-chlorophenyl)sulfonyl]piperazine oxalate is a chemical compound with potential applications in various fields, including medicinal chemistry. It is part of a broader class of compounds that often feature in research exploring their biochemical interactions and properties.

Synthesis Analysis

The synthesis of related piperazine derivatives, including those with sulfonyl groups and adamantyl groups, has been widely studied. For instance, Borrmann et al. (2009) reported the synthesis and characterization of a series of 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines, which are closely related in structure to the compound (Borrmann et al., 2009).

Molecular Structure Analysis

The molecular structure of piperazine derivatives has been extensively analyzed in various studies. For example, Coupar et al. (1996) investigated piperazine structures, providing insights into their molecular configurations (Coupar et al., 1996).

Chemical Reactions and Properties

Piperazine compounds, including those with chlorophenyl and sulfonyl groups, exhibit a range of chemical reactions. Wang et al. (2006) discussed the enantioselective Lewis basic catalyst properties of piperazine-derived compounds (Wang et al., 2006).

Physical Properties Analysis

The physical properties of piperazine derivatives, such as solubility, melting points, and stability, are crucial for their practical applications. Berredjem et al. (2010) detailed the structural and physical characteristics of 4-Phenyl-piperazine-1-sulfonamide, which can provide parallel insights (Berredjem et al., 2010).

Chemical Properties Analysis

The chemical properties, including reactivity with other substances and stability under various conditions, are vital for understanding the potential applications of these compounds. The study by Yan and Gao (2000) on hyperbranched polymers involving piperazine derivatives highlights some of these chemical properties (Yan & Gao, 2000).